![molecular formula C14H18ClNO B6219603 2-chloro-1-[3-(2-phenylethyl)pyrrolidin-1-yl]ethan-1-one CAS No. 2751611-70-6](/img/no-structure.png)
2-chloro-1-[3-(2-phenylethyl)pyrrolidin-1-yl]ethan-1-one
Overview
Description
2-Chloro-1-[3-(2-phenylethyl)pyrrolidin-1-yl]ethan-1-one, or CPEP for short, is a cyclic organic compound that is widely used in scientific research. CPEP is a versatile compound that has been used in a variety of applications, including synthesis, drug design, and drug delivery.
Scientific Research Applications
CPEP has been used in a variety of scientific research applications, including drug design, drug delivery, and synthesis. CPEP is a versatile compound that can be used as a ligand in drug design, as a substrate in drug delivery, and as a starting material in synthesis. CPEP has been used in the synthesis of a variety of compounds, including peptides, peptidomimetics, and small molecules. In addition, CPEP has been used in the synthesis of a variety of drugs, including anti-inflammatory drugs, antibiotics, and anti-cancer drugs.
Mechanism of Action
The mechanism of action of CPEP is not well understood. However, it is thought to act as a ligand in drug design and as a substrate in drug delivery. CPEP is a cyclic organic compound that can bind to other molecules and form complexes. This binding can lead to changes in the structure and activity of the molecules that are bound to CPEP. In addition, CPEP can act as a substrate in drug delivery, allowing it to transport drugs to their target sites in the body.
Biochemical and Physiological Effects
CPEP has been shown to have a variety of biochemical and physiological effects. CPEP has been shown to inhibit the activity of enzymes, such as cyclooxygenase-2, which is involved in the production of prostaglandins. In addition, CPEP has been shown to inhibit the activity of other enzymes, such as phospholipase A2, which is involved in the production of leukotrienes. CPEP has also been shown to reduce inflammation and pain in animal models.
Advantages and Limitations for Lab Experiments
CPEP has several advantages for use in laboratory experiments. CPEP is a versatile compound that can be used as a ligand in drug design, as a substrate in drug delivery, and as a starting material in synthesis. In addition, CPEP is relatively easy to synthesize, making it an ideal compound for use in laboratory experiments. However, CPEP has several limitations for use in laboratory experiments. CPEP is not very stable, and it is easily hydrolyzed. In addition, CPEP is not very soluble in water, making it difficult to use in aqueous solutions.
Future Directions
The future of CPEP is promising. CPEP is a versatile compound that has a variety of potential applications in scientific research. In the future, CPEP could be used in the design and synthesis of new drugs, as a substrate in drug delivery, and as a starting material in the synthesis of a variety of compounds. In addition, CPEP could be used in the development of new methods for drug delivery and in the development of new drug delivery systems. Furthermore, CPEP could be used to study the biochemical and physiological effects of drugs and to develop new treatments for diseases.
Synthesis Methods
CPEP can be synthesized through a variety of methods, including the condensation of 2-phenylethylamine and chloroacetic acid. This method involves the reaction of 2-phenylethylamine with chloroacetic acid in the presence of a base, such as sodium hydroxide, to form the desired product. Other methods for synthesizing CPEP include the reaction of 2-chloropyridine and 2-phenylethylamine in the presence of a base, such as potassium carbonate, and the reaction of 2-chloropyridine and 2-phenylethyl bromide in the presence of a base, such as sodium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-1-[3-(2-phenylethyl)pyrrolidin-1-yl]ethan-1-one involves the reaction of 3-(2-phenylethyl)pyrrolidine with chloroacetyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "3-(2-phenylethyl)pyrrolidine", "Chloroacetyl chloride", "Base (such as triethylamine or pyridine)", "Solvent (such as dichloromethane or chloroform)" ], "Reaction": [ "Add the base to the solvent and stir to dissolve.", "Slowly add chloroacetyl chloride to the solution while stirring.", "Add 3-(2-phenylethyl)pyrrolidine to the reaction mixture and stir for several hours at room temperature.", "Quench the reaction with water and extract the product with a suitable organic solvent.", "Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
2751611-70-6 |
Molecular Formula |
C14H18ClNO |
Molecular Weight |
251.8 |
Purity |
95 |
Origin of Product |
United States |
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